3-{Bicyclo[2.2.1]heptan-2-yl}-2-hydroxy-2-methylpropanal

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 3-(2-bicyclo[2.2.1]heptanyl)-2-hydroxy-2-methylpropanal
• InChI: InChI=1S/C11H18O2/c1-11(13,7-12)6-10-5-8-2-3-9(10)4-8/h7-10,13H,2-6H2,1H3
• InChI Key: FQECHEVMGHXIRY-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1CC2CCC1C2)(C=O)O

Description

3-{Bicyclo[2.2.1]heptan-2-yl}-2-hydroxy-2-methylpropanal is a bicyclic monoterpene derivative featuring a norbornane (bicyclo[2.2.1]heptane) core substituted with a hydroxy-methylpropanal moiety. The molecule combines the rigidity of the bicyclic framework with the reactivity of an aldehyde group and a secondary hydroxyl group, which may confer unique stereoelectronic and solubility properties.

Synthetic routes to such compounds often involve functionalization of norbornane derivatives. For example, describes the use of bicyclo[2.2.1]heptan-2-amine in nucleophilic additions, which could be adapted to synthesize the target aldehyde via oxidation or aldol condensation pathways. The hydroxyl and aldehyde groups make this compound a candidate for further derivatization, such as acetal formation or reductive amination.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{Bicyclo[2.2.1]heptan-2-yl}-2-hydroxy-2-methylpropanal can be achieved through various synthetic routes. One common method involves the reaction of bicyclo[2.2.1]heptan-2-yl derivatives with appropriate aldehydes under controlled conditions . The reaction typically requires the use of catalysts and specific reaction conditions to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize by-products. The process may include steps such as purification, distillation, and crystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

3-{Bicyclo[2.2.1]heptan-2-yl}-2-hydroxy-2-methylpropanal undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions include carboxylic acids, alcohols, and substituted derivatives of the original compound .

Scientific Research Applications

3-{Bicyclo[2.2.1]heptan-2-yl}-2-hydroxy-2-methylpropanal has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-{Bicyclo[2.2.1]heptan-2-yl}-2-hydroxy-2-methylpropanal involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of 3-{Bicyclo[2.2.1]heptan-2-yl}-2-hydroxy-2-methylpropanal, highlighting differences in functional groups, physicochemical properties, and reactivity:

Compound Name	Molecular Formula	Functional Groups	Molecular Weight (g/mol)	Key Properties/Applications	References
3-[(1S,2R,4R)-2-Methyl-3-methylidenebicyclo[2.2.1]heptan-2-yl]propanoic acid	C₁₂H₁₈O₂	Carboxylic acid, methylidene	194.27	High rigidity; potential for polymer crosslinking
1-(Bicyclo[2.2.1]heptan-2-yl)propan-2-one	C₁₀H₁₆O	Ketone	152.23	Lower reactivity vs. aldehydes; intermediate in fragrance synthesis
Bicyclo[2.2.1]heptan-2-yl 2-methylprop-2-enoate	C₁₁H₁₄O₂	Ester, methacrylate	178.23	Polymerizable monomer for resins/coatings
Ethyl 3-{bicyclo[2.2.1]heptan-2-yl}propanoate	C₁₂H₂₀O₂	Ester	196.29	Hydrolyzable ester; flavor/fragrance precursor
Bicyclo[2.2.1]heptan-2-one, 3-[(dimethylamino)methyl]	C₁₀H₁₇NO	Ketone, tertiary amine	167.25	Basic solubility; pharmaceutical intermediate

Key Comparisons:

Reactivity: The aldehyde group in the target compound is more electrophilic than ketones (e.g., 1-(bicyclo[2.2.1]heptan-2-yl)propan-2-one) or esters (e.g., ethyl propanoate), making it prone to nucleophilic additions (e.g., Grignard reactions) or oxidations to carboxylic acids.

Steric Effects: The bicyclo[2.2.1]heptane core imposes significant steric hindrance, which may slow reaction kinetics compared to linear analogs. For instance, ester hydrolysis in ethyl 3-{bicyclo[...]}propanoate could be slower than in acyclic esters due to restricted access to the ester carbonyl.

Materials Science: Methacrylate esters () are used in polymers; the target compound’s aldehyde might enable crosslinking in thermosetting resins.

Research Findings and Limitations

• Stability Concerns : Aldehydes are prone to air oxidation, which could limit the compound’s shelf life unless stabilized (e.g., as an acetal).
• Computational Data: and provide computed properties (e.g., XLogP3, hydrogen bond donors) for analogs, which can guide solubility and bioavailability predictions for the target molecule.